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Compound Name: 2,2,4-Trimethylheptane

Cat. No.: B082096 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,2,4-Trimethylheptane

Introduction
2,2,4-Trimethylheptane is a branched-chain alkane with the chemical formula C10H22.[1][2]

As a member of the alkane family, it is a saturated hydrocarbon, meaning it consists entirely of

hydrogen and carbon atoms connected by single bonds. This technical guide provides a

comprehensive overview of the core physical properties of 2,2,4-Trimethylheptane, intended

for researchers, scientists, and professionals in drug development and related fields. The

document summarizes key quantitative data, details the experimental protocols for their

determination, and illustrates the relationships between its molecular structure and physical

characteristics.

Core Physical Properties
The physical characteristics of 2,2,4-Trimethylheptane are dictated by its molecular structure

—a ten-carbon chain with methyl group branches at the second and fourth positions. These

structural features influence its intermolecular forces, which in turn determine its bulk physical

properties.

Data Presentation
The quantitative physical properties of 2,2,4-Trimethylheptane are summarized in the table

below for easy reference and comparison.
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Physical Property Value Units Conditions

Molecular Formula C10H22 - -

Molecular Weight 142.28 g/mol -

Boiling Point 148.15 °C at 1 atm

Melting Point -53.99 °C at 1 atm

Density 0.7275 g/cm³ at 20 °C

Refractive Index ~1.4120 -
at 20 °C (for 2,4,4-

Trimethylheptane)[3]

Viscosity ~0.501 mPa·s
at 25 °C (for 2,2,4-

Trimethylpentane)[4]

Experimental Protocols
The determination of the physical properties of hydrocarbon liquids such as 2,2,4-
Trimethylheptane is governed by standardized experimental procedures. The following

sections detail the methodologies for measuring the key properties listed above, with a focus

on ASTM International standards.

Density Determination
The density of liquid hydrocarbons is a fundamental property used for the conversion of

measured volumes to volumes at a standard temperature.

Methodology: ASTM D4052 - Standard Test Method for Density, Relative Density, and API

Gravity of Liquids by Digital Density Meter[5]

This method employs a digital density meter that utilizes an oscillating U-tube.

Apparatus: A digital density meter capable of maintaining the sample at a constant

temperature.

Procedure:
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A small volume of the liquid sample is introduced into the oscillating U-tube.[6]

The change in the oscillation frequency of the U-tube caused by the mass of the sample is

measured.

This frequency change is used in conjunction with calibration data to determine the density

of the sample.[6]

Significance: This method is rapid, requires a small sample volume, and provides high

precision. It is suitable for a wide range of petroleum distillates and viscous oils.[5]

Boiling Point Determination
The boiling point provides an indication of a substance's volatility and is a key characteristic for

identification and purity assessment.

Methodology: ASTM D2887 - Standard Test Method for Boiling Range Distribution of Petroleum

Fractions by Gas Chromatography

This method determines the boiling range distribution of petroleum products.

Apparatus: A gas chromatograph equipped with a nonpolar packed or open tubular

(capillary) column.[7]

Procedure:

A small sample of the hydrocarbon is injected into the gas chromatograph.

The column temperature is increased at a reproducible linear rate, causing the

hydrocarbon components to elute in order of increasing boiling point.[7]

The retention times of the components are correlated with their boiling points using a

calibration curve generated from a known mixture of hydrocarbons.[7]

Significance: This gas chromatographic simulation of distillation is faster than traditional

distillation methods and provides a detailed boiling range distribution.[7]

Refractive Index Measurement
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The refractive index is a fundamental physical property that can be used to characterize pure

hydrocarbons and their mixtures.[8][9]

Methodology: ASTM D1218 - Standard Test Method for Refractive Index and Refractive

Dispersion of Hydrocarbon Liquids[8][10]

This standard covers the measurement of the refractive index of transparent and light-colored

hydrocarbons.[8][11]

Apparatus: A calibrated refractometer, such as an Abbe-type refractometer.

Procedure:

A small drop of the liquid sample is placed between the prisms of the refractometer.[12]

Light of a specific wavelength (typically the sodium D-line at 589.3 nm) is passed through

the sample.

The instrument is adjusted to obtain a sharp boundary line, and the refractive index is read

from the scale.

The reading is corrected to a standard temperature, usually 20°C or 25°C, using tabulated

temperature correction factors.[12]

Significance: This method provides a highly accurate measurement of the refractive index,

which is useful for identification and quality control.[8]

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow and is an important property for

applications involving fluid dynamics.

Methodology: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids[13][14]

This method determines the kinematic viscosity of liquid petroleum products by measuring the

time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.

[13][15]
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Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant

temperature bath.

Procedure:

The viscometer is charged with the liquid sample.

The viscometer is placed in a constant temperature bath until the sample reaches thermal

equilibrium.[14]

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the measured flow time by the

calibration constant of the viscometer.[13]

The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the

density of the liquid.[13]

Significance: This method is a primary standard for the measurement of viscosity and is

applicable to a wide range of petroleum products.[13]

Structure-Property Relationship Visualization
The physical properties of alkanes are directly related to their molecular structure. For 2,2,4-
trimethylheptane, its molecular weight and branched nature are key determinants of its

physical behavior. The following diagram illustrates these relationships.
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Structure-Property Relationship of 2,2,4-Trimethylheptane

Molecular Structure

Physical Properties

High Molecular Weight
(C10H22)

Weak van der Waals Forces

Increases surface area

Branched Structure
(Trimethyl Groups)

Reduces surface area contact
compared to linear isomer

Relatively High Boiling Point

Lower Density than Water

Stronger forces require
more energy to overcome

Inefficient packing of
branched molecules

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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